Cas no 177843-27-5 (1-propyl-1H-benzimidazol-5-amine)

• Product Name: 1-propyl-1H-benzimidazol-5-amine
• CAS No: 177843-27-5
• MF: C₁₀H₁₃N₃
• MW: 175.230321645737
• CID: 112730
• PubChem ID: 18379888
• Update Time: 2025-10-30

1-propyl-1H-benzimidazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-Propyl-1H-benzo[d]imidazol-5-amine
• 1H-Benzimidazol-5-amine,1-propyl-
• 1-PROPYL-1H-BENZOIMIDAZOL-5-YLAMINE
• 1-propylbenzimidazol-5-amine
• 1H-Benzimidazol-5-amine,1-propyl-(9CI)
• 177843-27-5
• CHA84327
• 1-propyl-1H-benzimidazol-5-amine
• ZGJUWPDHPVBCIX-UHFFFAOYSA-N
• SCHEMBL7028997
• AKOS000104210
• BB 0217012
• 1-Propyl-1H-benzimidazol-5-amine, AldrichCPR
• DTXSID601301055
• 1-propyl-5-aminobenzimidazole
• STL259685
• 1-propyl-1,3-benzodiazol-5-amine

• MDL： MFCD08688837
• Inchi： 1S/C10H13N3/c1-2-5-13-7-12-9-6-8(11)3-4-10(9)13/h3-4,6-7H,2,5,11H2,1H3
• InChI Key： ZGJUWPDHPVBCIX-UHFFFAOYSA-N
• SMILES： N1(C=NC2C=C(C=CC1=2)N)CCC

Computed Properties

• Exact Mass: 175.11109
• Monoisotopic Mass: 175.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8A^2
• XLogP3: 1.6

Experimental Properties

• PSA: 43.84

Additional information on 1-propyl-1H-benzimidazol-5-amine

Comprehensive Overview of 1-propyl-1H-benzimidazol-5-amine (CAS No. 177843-27-5): Properties, Applications, and Research Insights

1-propyl-1H-benzimidazol-5-amine (CAS No. 177843-27-5) is a specialized organic compound belonging to the benzimidazole derivatives family. This heterocyclic compound has garnered significant attention in pharmaceutical and material science research due to its unique structural features and potential applications. The benzimidazole core provides a versatile scaffold for further chemical modifications, making it a valuable intermediate in drug discovery and development.

Recent studies highlight the growing interest in 1-propyl-1H-benzimidazol-5-amine as a potential building block for small molecule therapeutics. Researchers are particularly focused on its role in developing kinase inhibitors and GPCR-targeted compounds, which are hot topics in current medicinal chemistry. The compound's propyl substitution at the 1-position offers interesting possibilities for optimizing lipophilicity and bioavailability, crucial factors in drug design.

From a synthetic chemistry perspective, 177843-27-5 presents several interesting characteristics. The amine group at the 5-position provides an excellent handle for further derivatization through standard coupling reactions, while the benzimidazole nitrogen atoms can participate in hydrogen bonding interactions. These features make it particularly valuable for creating molecular libraries in combinatorial chemistry approaches.

In material science applications, 1-propyl-1H-benzimidazol-5-amine has shown promise as a precursor for organic electronic materials. Its conjugated system and potential for π-stacking interactions make it interesting for developing organic semiconductors and photovoltaic materials. This aligns with current industry trends toward sustainable and flexible electronic components.

Analytical characterization of CAS No. 177843-27-5 typically involves advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are critical for research applications. Recent improvements in analytical instrumentation have made characterization of such compounds more accessible to researchers worldwide.

The stability profile of 1-propyl-1H-benzimidazol-5-amine under various conditions is another area of active investigation. Understanding its degradation pathways and storage requirements helps ensure reliable experimental results. Proper handling typically involves protection from moisture and light exposure, common considerations for many heterocyclic compounds.

Looking toward future applications, researchers are exploring the potential of 177843-27-5 in bioconjugation chemistry and probe development for biological imaging. The compound's fluorescence properties and ability to form stable complexes with various metals open possibilities for diagnostic applications and molecular sensing technologies.

From a commercial availability standpoint, 1-propyl-1H-benzimidazol-5-amine is typically supplied by specialty chemical manufacturers with strict quality control measures. Researchers should verify certificates of analysis and consider custom synthesis options when specific isotopic labeling or purity grades are required for their applications.

The environmental fate and green chemistry aspects of CAS No. 177843-27-5 are becoming increasingly important considerations. Recent developments in catalytic synthesis methods aim to reduce waste and improve atom economy in the production of such fine chemicals, reflecting broader trends toward sustainable chemistry practices.

In conclusion, 1-propyl-1H-benzimidazol-5-amine represents an important compound at the intersection of multiple scientific disciplines. Its versatility as a chemical building block, combined with ongoing research into its potential applications, ensures it will remain relevant in scientific investigations for years to come. As analytical techniques advance and new therapeutic targets emerge, the significance of this benzimidazole derivative is likely to grow further.